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Compound of Interest

Compound Name: Di-4-fluorophenyl sulfide

CAS No.: 405-31-2

Cat. No.: B1581481

Get Quote

Compound: Di-4-fluorophenyl sulfide CAS: 405-31-2 Formula:

MW: 222.25 g/mol [1][2]

Executive Summary & Application Context
Di-4-fluorophenyl sulfide is a critical organosulfur intermediate, primarily utilized as a

precursor in the synthesis of Poly(p-phenylene sulfide) (PPS) and various pharmaceutical

scaffolds. Its symmetry (C2v point group effective in solution) simplifies its spectroscopic

signature, yet the presence of fluorine introduces complex spin-spin coupling patterns (

,

) that serve as definitive purity fingerprints.

Key Characterization Challenges:

Distinguishing the sulfide (-S-) from its oxidized sulfoxide (-SO-) and sulfone (-SO2-)

analogs.
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Resolving the higher-order AA'BB' proton coupling systems.

Quantifying trace disulfide impurities using

F NMR.

Physical & Molecular Specifications
Property Value Notes

Appearance White crystalline solid
Oxidizes to sulfoxide upon

prolonged air exposure.

Melting Point 49 – 51 °C
Sharp melting range indicates

high purity (>98%).[3]

Boiling Point ~315 °C High thermal stability.

Solubility , DMSO, Benzene
Poor solubility in

water/alcohols.

Nuclear Magnetic Resonance (NMR) Spectroscopy
F NMR: The Purity Gold Standard
Fluorine NMR is the most sensitive tool for this molecule due to the 100% natural abundance of

F and the lack of background interference.

Chemical Shift:

-113.0 to -115.0 ppm (referenced to

).

Multiplicity: Appears as a singlet in proton-decoupled experiments (

F{

H}). In coupled experiments, it manifests as a complex multiplet (tt or similar) due to

and
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coupling.

Diagnostic Utility:

Sulfide (Target): ~ -114 ppm.

Sulfone (Impurity): ~ -105 ppm (Deshielded by the electron-withdrawing

group).

Sulfoxide (Impurity): ~ -110 ppm.

H NMR: The AA'BB' System
The molecule possesses a plane of symmetry through the sulfur atom, making both phenyl

rings equivalent. However, the protons on each ring form an AA'BB' spin system (often

simplified to AA'XX' at high fields).

Solvent:

(Chloroform-d) Frequency: 400 MHz+ recommended for resolution.

Assignment
Shift (

ppm)
Multiplicity Integration

Coupling
Logic

Ar-H (ortho to S) 7.30 – 7.40 Multiplet 4H

Deshielded by

Sulfur; couples

with F (

) and ortho-H.

Ar-H (ortho to F) 6.95 – 7.05 Multiplet 4H

Shielded by

Fluorine; strong

coupling.
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Expert Insight: Do not attempt to calculate simple coupling constants (

) from the peak maxima of these multiplets. They are second-order systems. Full

spectral simulation is required for precise

values, though the apparent splitting often resembles a triplet or doublet-of-

doublets.

C NMR: Carbon-Fluorine Coupling
The

C spectrum is defined by the large coupling constants to fluorine, splitting every carbon signal
into doublets.

Solvent:

[2][4]

Carbon
Environment

Shift (

ppm)

Coupling (

)
Assignment

C-F (Ipso) 162.2 Hz
Doublet. Most

deshielded.

C-S (Para) 131.5 Hz
Doublet (small

splitting).

C-H (Meta to F) 133.0 Hz
Doublet. Ortho to

Sulfur.

C-H (Ortho to F) 116.3 Hz
Doublet. Shielded

region.

Vibrational Spectroscopy (FT-IR)
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Infrared spectroscopy confirms the functional groups.[5] The absence of strong bands at 1050

cm⁻¹ (S=O) and 1300/1150 cm⁻¹ (O=S=O) confirms the sulfide state.

Wavenumber (

)
Assignment Intensity

3050 - 3080 Ar-H Stretch Weak

1585, 1480 C=C Aromatic Ring Stretch Medium-Strong

1220 - 1230 C-F Stretch Very Strong (Diagnostic)

1090 Ph-S Skeletal Vibration Medium

810 - 830 C-H Out-of-plane Bending
Strong (Indicates para-

substitution)

Mass Spectrometry (MS)
Technique: GC-MS (Electron Impact, 70 eV) Molecular Ion: m/z 222 (

)

Fragmentation Pathway:

Molecular Ion (

): m/z 222.[3] Look for the

peak at m/z 224 (~9% intensity relative to M+) due to the

isotope.

Base Peak: Often m/z 222 (highly stable aromatic system) or the fragment resulting from C-

S cleavage.

Key Fragments:

m/z 127:
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(Loss of fluorophenyl radical).

m/z 95:

(Fluorophenyl cation).

m/z 83:

(Thiophene-like rearrangement fragment).

Visualization: Characterization Workflow & Logic
The following diagram outlines the logical flow for validating the identity and purity of Di-4-
fluorophenyl sulfide.

Unknown Sample
(White Solid)

Solubility Check
(CDCl3)

FT-IR
(ATR)

Neat

GC-MS
(EI)

Dilute

1H NMR
(400 MHz)

Dissolve

19F NMR
(Decoupled)

Data Integration

AA'BB' System
(7.0-7.4 ppm)

Singlet
(-114 ppm)

C-F (1220)
No S=O

M+ 222
Isotope 34S

CONFIRMED IDENTITY:
Di-4-fluorophenyl sulfide
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Click to download full resolution via product page

Caption: Integrated analytical workflow for structural confirmation of Di-4-fluorophenyl sulfide.

Experimental Protocol (Senior Scientist
Recommendations)
Sample Preparation for NMR

Solvent Choice: Use

(99.8% D) containing 0.03% v/v TMS.[3] DMSO-

is an alternative if the sample contains polar impurities, but

provides sharper resolution for the aromatic region.

Concentration:

H: 5-10 mg in 0.6 mL solvent.

C: 30-50 mg in 0.6 mL solvent (requires higher concentration for S/N ratio).

Filtration: Always filter the solution through a cotton plug or PTFE syringe filter into the NMR

tube to remove paramagnetic particulates (dust/rust) that broaden lines and obscure

couplings.

Purity Assessment via F NMR
To quantify the sulfone impurity (Bis(4-fluorophenyl)sulfone):

Set the spectral window to cover -100 to -120 ppm.

Set relaxation delay (

) to at least 10 seconds (Fluorine

can be long).

Integrate the main peak (-114 ppm) vs. the sulfone impurity (-105 ppm).
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Limit: Pharmaceutical grade usually requires sulfone < 0.1%.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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